Cas no 1337882-00-4 (Tert-butyl (thietan-3-YL)methylcarbamate)

Tert-butyl (thietan-3-YL)methylcarbamate structure
1337882-00-4 structure
Product Name:Tert-butyl (thietan-3-YL)methylcarbamate
CAS No:1337882-00-4
MF:C9H17NO2S
MW:203.301781415939
CID:5024154
Update Time:2023-08-24

Tert-butyl (thietan-3-YL)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL (THIETAN-3-YL)METHYLCARBAMATE
    • Tert-butyl (thietan-3-YL)methylcarbamate
    • Inchi: 1S/C9H17NO2S/c1-9(2,3)12-8(11)10(4)7-5-13-6-7/h7H,5-6H2,1-4H3
    • InChI Key: XFVRQACNVCSLEL-UHFFFAOYSA-N
    • SMILES: S1CC(C1)N(C)C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.8
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